5-(3,4-Dimethylphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(3,4-dimethylphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H22N4S/c1-13-4-5-15(10-14(13)2)16-11-24-19-17(16)18(20-12-21-19)23-8-6-22(3)7-9-23/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: XGQWIMJEPZWURZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC3=NC=NC(=C23)N4CCN(CC4)C)C
• Molecular Formula: C19H22N4S
• DSSTOX Substance ID: DTXSID901325141
• Molecular Weight: 338.5 g/mol
• Solubility: 45.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 670270-33-4

Description

5-(3,4-Dimethylphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is also known as TAK-659 and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Characterization

The chemical compound 5-(3,4-Dimethylphenyl)-4-(4-methylpiperazin-1-yl)thieno[2,3-d]pyrimidine has been a subject of interest in the field of synthetic organic chemistry. Research efforts have been focused on synthesizing novel heterocyclic compounds due to their potential biological and pharmacological properties. For instance, the synthesis of thieno[2,3-d]pyrimidine derivatives has been achieved through various synthetic routes, involving key intermediates like 2-aminothiophene-3-carboxylic acid esters and their carbonitrile analogs. These processes often employ thermal and microwave irradiation techniques to facilitate the reactions, resulting in a variety of 2-unsubstituted thieno[2,3-d]pyrimidines as well as triazolo-thienopyrimidine and 2-thioxothienopyrimidine derivatives. The structural elucidation of these compounds is typically confirmed through spectroscopic methods such as IR, NMR, 2D NMR, and mass spectrometry, highlighting their complex chemical nature and potential for further functionalization (Al-Taisan et al., 2010).

Biological Activities

The exploration of thieno[2,3-d]pyrimidine derivatives extends beyond their synthetic appeal, delving into their biological activities. Some derivatives have been evaluated for their anti-inflammatory, analgesic, and ulcerogenic properties, providing insights into their potential therapeutic applications. For example, specific thieno[2,3-d]pyrimidine compounds have demonstrated significant activities against certain cell lines, underscoring their potential as anticancer agents. Furthermore, the evaluation of these compounds for radioprotective activity highlights their versatility and potential in diverse biomedical applications (Ghorab et al., 2006).

Antimicrobial and Anti-inflammatory Properties

The antimicrobial and anti-inflammatory properties of thieno[2,3-d]pyrimidine derivatives have been a focal point of research, with studies aiming to understand their mechanism of action and enhance their efficacy. The structural modifications and introduction of various functional groups have been shown to significantly impact their biological activities, leading to the discovery of compounds with remarkable activity against a range of microbial strains and inflammation models. This research paves the way for the development of new therapeutic agents that could address current challenges in treating infections and inflammatory conditions (Tolba et al., 2018).